2-(3,5-Dimethylbenzoyl)pyridine

• IUPAC Name: (3,5-dimethylphenyl)-pyridin-2-ylmethanone
• InChI: InChI=1S/C14H13NO/c1-10-7-11(2)9-12(8-10)14(16)13-5-3-4-6-15-13/h3-9H,1-2H3
• InChI Key: MINQHLNZZSZGRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)C2=CC=CC=N2)C
• Molecular Formula: C14H13NO
• DSSTOX Substance ID: DTXSID10642031
• Molecular Weight: 211.26 g/mol
• CAS RN: 898780-54-6

Description

Synthesis Analysis

Several methodologies for the introduction of various bio-relevant functional groups to pyridine have been reported. A study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular weight of 2-(3,5-Dimethylbenzoyl)pyridine is 211.26 g/mol.

Chemical Reactions Analysis

Substituted pyridines with diverse functional groups are important structural motifs found in numerous bioactive molecules. The application of the ring cleavage methodology further provided a privileged pyridine scaffold containing biologically relevant molecules and direct drug/natural product conjugation with ethyl 2-methyl nicotinate.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyridine analogs can be improved by introducing various functional groups into the pyridine scaffold.

Scientific Research Applications

Synthesis and Molecular Structures

Research has explored the synthesis and molecular structure of various compounds related to 2-(3,5-Dimethylbenzoyl)pyridine. For instance, studies on pyridine–pyrazole compounds have contributed to the understanding of corrosion inhibition in steel, highlighting the significant role of molecular structure in industrial applications (Bouklah et al., 2005).

Photophysical Properties

Investigations into the photophysical properties of related compounds have been carried out. For example, complexes containing pyridylimidazo[1,5-a]pyridine ligands were studied for their absorption and emission spectroscopy, contributing to the understanding of charge transfer and dual emission (Salassa et al., 2008).

Polymer Synthesis

2-(3,5-Dimethylbenzoyl)pyridine derivatives have been used in the synthesis of polymers, such as in the vinyl-addition polymerization of norbornene catalyzed by divalent iron, cobalt, and nickel complexes. This research contributes to the field of material science, particularly in the development of new polymers with specific properties (Benade et al., 2011).

Catalytic Applications

The use of related compounds in catalysis has been explored, such as in the oligomerization of ethylene and in Friedel−Crafts Alkylation reactions. This research is significant in the field of chemical synthesis and industrial chemistry (Ojwach et al., 2009).

Crystallography and Structural Analysis

The crystal structure of compounds related to 2-(3,5-Dimethylbenzoyl)pyridine has been extensively studied. For instance, research on the compound 2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine provided insights into the planar structure of the molecule, contributing to the broader understanding of molecular geometry in chemistry (Lan et al., 2019).

Mechanism of Action

The mechanism of the synthesis of 2-alkyl/aryl 3- esters 5-aminoaryl pyridine is based on the aldol-type reaction between 3-formyl (aza)indole and β-aminoacrylate.

Safety and Hazards

The safety data sheet for pyridine indicates that it is highly flammable and harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye damage.

Future Directions

The synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons is a promising area of research. This methodology could lead to the development of new biologically relevant molecules and direct drug/natural product conjugation.